Cas no 1803696-36-7 (6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803696-36-7
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4830080
• Update Time: 2025-07-21

6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7BrF3NO3/c1-15-5-2-4(3-9)13-7(14)6(5)16-8(10,11)12/h2H,3H2,1H3,(H,13,14)
• InChI Key： RSPTXSCFWPVYRY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(N1)=O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6

Additional information on 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803696-36-7)

The compound 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803696-36-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a bromomethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, this molecule offers a versatile platform for synthetic modifications and applications in drug discovery. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives like 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing groups into drug candidates to improve their pharmacokinetic properties. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is often associated with increased lipophilicity and membrane permeability, making it a valuable asset in the design of CNS-penetrant drugs.

From a synthetic chemistry perspective, the bromomethyl functionality in 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine provides a reactive handle for further derivatization. This feature is frequently exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound’s versatility is further highlighted by its potential use in peptide conjugation and bioconjugation strategies, which are critical in the development of targeted therapies and diagnostic agents.

Another area where 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine shows promise is in the agrochemical sector. The pyridine core is a common scaffold in many herbicides and insecticides, and the introduction of fluorine and bromine atoms can enhance the efficacy and environmental stability of these products. As the agricultural industry seeks more sustainable and efficient solutions, compounds like this are being rigorously evaluated for their potential to address challenges such as pest resistance and crop yield optimization.

The synthesis and characterization of 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine require advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is crucial for its application in high-stakes research and development. Additionally, the compound’s stability under various conditions is a topic of ongoing investigation, as it impacts its handling, storage, and scalability in industrial settings.

In the context of green chemistry, researchers are also exploring eco-friendly synthetic routes to produce 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine. This aligns with the broader scientific community’s push toward sustainable chemical processes that minimize waste and reduce reliance on hazardous reagents. Innovations in catalytic methods and solvent-free reactions are particularly relevant to this endeavor, offering a pathway to more environmentally benign production of this valuable intermediate.

As the scientific community continues to uncover the potential of 6-(Bromomethyl)-2-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine, its role in advancing drug discovery and agrochemical innovation is expected to grow. Whether as a building block for novel therapeutics or a key component in next-generation crop protection agents, this compound exemplifies the intersection of structural ingenuity and practical utility in modern chemistry.